4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2,2,6,6-tetramethylpiperidin-4-yl)-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C24H32N4O3S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2,2,6,6-tetramethylpiperidin-4-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C24H32N4O3S/c1-23(2)10-15(11-24(3,4)27-23)28-12-17(29)20(21(28)25)22-26-16(13-32-22)14-7-8-18(30-5)19(9-14)31-6/h7-9,13,15,25,27,29H,10-12H2,1-6H3
• InChI Key: PORJSJSWKDURSL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC(=C(C=C4)OC)OC)O)C

Description

Systematic Nomenclature and Structural Identification

IUPAC Nomenclature and Functional Group Analysis

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived through systematic identification of its parent structure and substituents. The base structure is a 2,5-dihydro-1H-pyrrol-3-ol ring, which serves as the central scaffold. Attached to this core are three critical substituents:

• A 4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl group at position 4 of the pyrrole ring.
• A 5-imino group at position 5.
• A 2,2,6,6-tetramethylpiperidin-4-yl group at position 1.

The functional groups include:

• Methoxy groups (-OCH₃) on the phenyl ring.
• Thiazole (a five-membered ring with one sulfur and one nitrogen atom).
• Pyrrole (a five-membered aromatic ring with one nitrogen atom).
• Imino group (=NH) in a conjugated system.
• Hydroxyl group (-OH) at position 3.
• Piperidine (a six-membered saturated ring with one nitrogen atom) with four methyl substituents.

Table 1: Functional Groups and Their Positions

Functional Group	Position	Role in Structure
Methoxy (-OCH₃)	3,4-positions of phenyl	Electron-donating substituent
Thiazole	Position 4 of pyrrole	Aromatic heterocycle
Imino (=NH)	Position 5	Conjugated π-system contributor
Hydroxyl (-OH)	Position 3	Hydrogen-bonding site
Piperidine	Position 1	Sterically hindered amine

The IUPAC name reflects these components in descending order of priority, with locants assigned to ensure unambiguous identification.

Structural Components: Thiazole, Pyrrole, and Piperidine Moieties

Thiazole Moiety

The thiazole ring (C₃H₃NS) is a heterocyclic system featuring sulfur at position 1 and nitrogen at position 3. In this compound, the thiazole is substituted at position 4 with a 3,4-dimethoxyphenyl group , which introduces steric bulk and electronic effects due to the methoxy substituents. The thiazole’s aromaticity contributes to the compound’s planar geometry, while its electron-deficient nature enables participation in charge-transfer interactions.

Pyrrole Moiety

The 2,5-dihydro-1H-pyrrol-3-ol core is a partially saturated pyrrole derivative. The reduction of one double bond (positions 2-5) disrupts full aromaticity, increasing reactivity at the imino group (C=N). The hydroxyl group at position 3 introduces polarity and hydrogen-bonding capacity, which may influence solubility and intermolecular interactions.

Piperidine Moiety

The 2,2,6,6-tetramethylpiperidin-4-yl group is a sterically hindered tertiary amine. The four methyl groups at positions 2 and 6 impose significant steric constraints, reducing conformational flexibility and potentially stabilizing specific rotamers. The piperidine’s chair conformation is likely dominant, with the nitrogen lone pair oriented axially to minimize steric clashes.

Table 2: Structural Comparison of Moieties

Moiety	Aromaticity	Key Substituents	Electronic Effects
Thiazole	Aromatic	3,4-Dimethoxyphenyl	Electron-donating (methoxy)
Pyrrole	Non-aromatic	Hydroxyl, imino	Polar, conjugated system
Piperidine	Non-aromatic	2,2,6,6-Tetramethyl	Steric hindrance, basic nitrogen

Isotopic Labeling and Stereochemical Considerations

Isotopic Labeling

Potential sites for isotopic labeling include:

• Hydroxyl group (-OH) : Replacement with deuterium (²H) or oxygen-18 (¹⁸O) to study hydrogen bonding or metabolic pathways.
• Methoxy groups (-OCH₃) : Substitution with ¹³C-labeled methyl groups to track demethylation reactions.
• Piperidine methyl groups : Incorporation of ¹³C or ²H isotopes to analyze conformational dynamics via NMR.

Stereochemistry

The compound contains two stereogenic centers :

• Position 4 of the piperidine ring : The tetramethyl substitution creates a chiral center if the substituents are asymmetrically arranged. However, the 2,2,6,6-tetramethyl configuration results in a meso compound due to internal symmetry, rendering it achiral.
• Position 3 of the pyrrole ring : The hydroxyl group’s spatial orientation may lead to axial/equatorial isomerism in certain solvent environments.

Experimental techniques such as X-ray crystallography or chiral chromatography would be required to resolve ambiguities in stereochemical assignment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the thiazole ring, the pyrrole ring, and the piperidine ring. Common synthetic routes might include:

Formation of the Thiazole Ring: This can be achieved through the Hantzsch thiazole synthesis, which involves the condensation of a thioamide with an α-haloketone.

Formation of the Pyrrole Ring: The Paal-Knorr synthesis is a common method for pyrrole formation, involving the cyclization of a 1,4-dicarbonyl compound.

Formation of the Piperidine Ring: This can be synthesized through the hydrogenation of pyridine or via the Mannich reaction.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy groups or the thiazole ring.

Reduction: Reduction reactions could target the imino group or the thiazole ring.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) could be used.

Substitution: Reagents such as halogens (e.g., Br₂) or nucleophiles (e.g., NaOH) might be employed.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

This compound could have various applications in scientific research:

Chemistry: As a building block for more complex molecules or as a ligand in coordination chemistry.

Biology: Potential use as a probe in biochemical assays or as a precursor for bioactive molecules.

Medicine: Investigation of its pharmacological properties, such as anti-inflammatory or anticancer activities.

Industry: Use in the development of new materials, such as polymers or dyes.

Mechanism of Action

The mechanism of action would depend on the specific application. For medicinal purposes, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include signal transduction pathways, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substitution Patterns

The target compound shares a pyrrolidinone-thiazole hybrid scaffold with several analogs. Key differences lie in substituent groups, which modulate bioactivity and physicochemical properties:

Compound Name / ID	Thiazole Substituent	N-Substituent on Pyrrolidinone	Key Structural Differences
Target Compound	3,4-Dimethoxyphenyl	2,2,6,6-Tetramethylpiperidin-4-yl	High steric hindrance and lipophilicity from tetramethylpiperidine
CAS 1630904-83-4	4-Chlorophenyl	Tetrahydro-2H-pyran-4-ylmethyl	Chlorine atom (electron-withdrawing) and polar tetrahydropyran group
2108693-01-0	4-Bromophenyl	Benzo[d][1,3]dioxol-5-ylmethyl	Bromine (heavier halogen) and benzodioxole (enhanced π-π interactions)

Key Observations :

• Electron-donating groups (e.g., 3,4-dimethoxy in the target compound) may enhance binding to fungal or bacterial targets compared to electron-withdrawing halogens (Cl, Br) .
• Bulky substituents like tetramethylpiperidine likely improve metabolic stability but may reduce solubility compared to smaller groups (e.g., tetrahydropyran) .

Antifungal Activity:

• Compound 13 (MIC = 256 μg/mL) and Compound 14 (MIC = 64 μg/mL) from Fusarium decemcellulare showed inhibitory effects against Colletotrichum musae .
• Marine Vibrio spp. derivatives: Pyrrolidinone-thiazole hybrids with phenol or pyrrolo-pyrazine-dione groups exhibited broad-spectrum antimicrobial activity .

Anticancer Activity:

• Pyrrolidinone derivatives 3c and 3d: Demonstrated EC50 values of 8.2 μM and 7.5 μM against triple-negative breast cancer cells, attributed to chloro/methylbenzimidazole fragments .
• Hydrazone derivatives (5k, 5l): Nitrothienyl and naphthyl groups enhanced cytotoxicity in pancreatic carcinoma models .

Inference for Target Compound :

• The 3,4-dimethoxyphenyl-thiazole group may synergize with the tetramethylpiperidinyl substituent to improve antifungal potency or selectivity.
• Lack of direct cytotoxicity data necessitates further testing against cancer cell lines.

Biological Activity

The compound 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2,2,6,6-tetramethylpiperidin-4-yl)-2,5-dihydro-1H-pyrrol-3-ol is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{28}N_{4}O_{3}S$ with a molecular weight of approximately 404.5 g/mol. The compound features a complex structure that includes a thiazole moiety and a pyrrolidine ring, which are known for their diverse biological activities.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. It is believed to exert its effects through:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes.
• Receptor Modulation : It can interact with neurotransmitter receptors or other signaling pathways that modulate physiological responses.
• Antioxidant Activity : The presence of methoxy groups may enhance its ability to scavenge free radicals.

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. The compound's structural features suggest potential effectiveness against bacterial and fungal strains.

Anti-inflammatory Effects

Preliminary studies have shown that derivatives similar to this compound can inhibit COX enzymes, leading to reduced production of pro-inflammatory mediators such as prostaglandins. For example:

Compound	IC50 (μM) COX-1	IC50 (μM) COX-2
Compound A	19.45 ± 0.07	42.1 ± 0.30
Compound B	26.04 ± 0.36	31.4 ± 0.12
Target Compound	TBD	TBD

These values indicate the concentration required to inhibit enzyme activity by 50%, showcasing the potential efficacy of similar compounds in reducing inflammation.

Anticancer Properties

Thiazole-containing compounds have been investigated for their anticancer properties. In vitro studies suggest that they can induce apoptosis in cancer cell lines by modulating cell cycle progression and promoting cell death through various pathways.

Case Studies and Research Findings

• Study on Anti-inflammatory Activity : A study conducted on thiazole derivatives demonstrated their ability to suppress COX-2 activity significantly. The results indicated that certain derivatives had IC50 values comparable to established anti-inflammatory drugs like celecoxib .
• Anticancer Activity Assessment : In another study, thiazole derivatives were tested against various cancer cell lines, revealing significant cytotoxicity and the ability to inhibit tumor growth in vivo models .
• Mechanistic Insights : Molecular dynamics simulations have provided insights into the binding interactions between the compound and target proteins, suggesting that specific substitutions on the thiazole ring enhance biological activity .